Cas no 822-83-3 (1,3-Dioxolane,2-(1-methylethyl)-)

• Product Name: 1,3-Dioxolane,2-(1-methylethyl)-
• CAS No: 822-83-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 722731
• PubChem ID: 13201
• Update Time: 2025-04-19

1,3-Dioxolane,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(1-methylethyl)-
• 2-propan-2-yl-1,3-dioxolane
• Q27159520
• NSC 139442
• SCHEMBL3079746
• 1,3-Dioxolane, 2-isopropyl-
• CHEBI:87317
• ISOBUTYRALDEHYDE ETHYLENE ACETAL
• 1, 2-isopropyl-
• AKOS006291982
• InChI=1/C6H12O2/c1-5(2)6-7-3-4-8-6/h5-6H,3-4H2,1-2H
• NSC139442
• 822-83-3
• 1,3-Dioxolane, 2-(1-methylethyl)-
• NSC-139442
• 2-(1-Methylethyl)-1,3-dioxolane
• 2-ISOPROPYL-1,3-DIOXOLANE
• AWV7Z4N6FJ
• 2-(propan-2-yl)-1,3-dioxolane
• 2-Isopropyldioxolane
• DTXSID50231620

• Inchi： 1S/C6H12O2/c1-5(2)6-7-3-4-8-6/h5-6H,3-4H2,1-2H3
• InChI Key： SMYRHRFGKYUCFB-UHFFFAOYSA-N
• SMILES： O1CCOC1C(C)C

Computed Properties

• Exact Mass: 116.084
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.945
• Boiling Point: 130°C at 760 mmHg
• Flash Point: 32.3°C
• Refractive Index: 1.417